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Compound of Interest

Compound Name: Isodecyl salicylate

Cat. No.: B1623817 Get Quote

An In-depth Technical Guide to Isodecyl
Salicylate
Introduction

Isodecyl salicylate, with the CAS number 85252-25-1, is the ester formed from the reaction of

salicylic acid and isodecyl alcohol.[1] It is primarily utilized in the cosmetics industry as an

antistatic agent and a skin-conditioning agent.[2][3][4] Its emollient properties contribute to skin

softening and enhance the spreadability of topical formulations.[5][6] This technical guide

provides a comprehensive overview of the physical and chemical characteristics of isodecyl
salicylate, detailed experimental protocols for its synthesis and analysis, and a summary of its

known chemical reactivity.

Physical and Chemical Characteristics
Isodecyl salicylate is a derivative of salicylic acid, a well-known beta-hydroxy acid.[7] The

addition of the isodecyl group, a branched ten-carbon alkyl chain, significantly influences its

physical properties, rendering it more oil-soluble and suitable for cosmetic formulations.[5]

Table 1: Physical and Chemical Properties of Isodecyl Salicylate
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Property Value Source(s)

Molecular Formula C₁₇H₂₆O₃ [8][9]

Molecular Weight 278.4 g/mol [8][9]

IUPAC Name
8-methylnonyl 2-

hydroxybenzoate
[8]

Synonyms
Keratoplast, EDESAL,

DERMOL IDSA
[8]

Boiling Point
362.66 °C (estimated at 760

mm Hg)
[2]

Flash Point 138.40 °C (estimated) [2]

Solubility in Water
0.07222 mg/L at 25 °C

(estimated)
[2]

LogP (o/w) 6.833 (estimated) [2][10]

Experimental Protocols
1. Synthesis of Isodecyl Salicylate via Fischer Esterification

The primary method for synthesizing isodecyl salicylate is through the Fischer esterification of

salicylic acid with isodecyl alcohol.[5] This acid-catalyzed reaction is a standard procedure for

the formation of esters.

Materials:

Salicylic acid

Isodecyl alcohol

Concentrated sulfuric acid (catalyst)

Toluene or xylene (for azeotropic water removal)

Sodium bicarbonate solution (for neutralization)
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Anhydrous magnesium sulfate (for drying)

Organic solvent for extraction (e.g., dichloromethane)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine salicylic acid and a molar excess of isodecyl alcohol in toluene.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux (typically between 80-120°C).[5] Water produced during

the esterification will be removed azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

considered complete when water is no longer being formed.

After cooling to room temperature, neutralize the reaction mixture by washing with a

saturated sodium bicarbonate solution in a separatory funnel.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent using a rotary evaporator.

The crude isodecyl salicylate can be purified by vacuum distillation or column

chromatography to achieve a purity of over 98%.[5]

2. Analytical Validation

The purity and identity of the synthesized isodecyl salicylate should be confirmed using

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS): These techniques are employed to determine the purity of the final

product and to identify any byproducts, such as residual salicylic acid.[5]

Spectroscopic Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1623817
https://www.benchchem.com/product/b1623817?utm_src=pdf-body
https://www.benchchem.com/product/b1623817
https://www.benchchem.com/product/b1623817?utm_src=pdf-body
https://www.benchchem.com/product/b1623817
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of isodecyl
salicylate will show characteristic peaks for the hydroxyl group, the ester carbonyl group,

and the aromatic ring.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the molecule by identifying the chemical shifts and

coupling constants of the protons and carbons in the isodecyl and salicylate moieties.[11]

Chemical Reactivity
Isodecyl salicylate can undergo several chemical reactions, primarily involving the ester

functional group.

Hydrolysis: In the presence of an acid or base catalyst and water, isodecyl salicylate can

be hydrolyzed back to its parent compounds: salicylic acid and isodecyl alcohol.[5] This is

the reverse of the esterification reaction.

Mandatory Visualizations
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Caption: Synthesis and purification workflow for isodecyl salicylate.
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Caption: Hydrolysis of isodecyl salicylate.
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Caption: Analytical workflow for isodecyl salicylate validation.
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Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), isodecyl salicylate is not classified as a hazardous substance.[2][8] The Cosmetic

Ingredient Review (CIR) Panel concluded that isodecyl salicylate is safe for use in cosmetics

when formulated to be non-irritating and non-sensitizing.[8] However, as with any chemical,

appropriate laboratory safety precautions should be taken, including the use of personal

protective equipment. A detailed Safety Data Sheet (SDS) should be consulted before

handling.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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